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Compound of Interest

Compound Name: DHFR-IN-5

Cat. No.: B8605542 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe laboratory environment and

regulatory compliance. This document provides a comprehensive guide to the proper disposal

procedures for DHFR-IN-5, a potent dihydrofolate reductase (DHFR) inhibitor.

While specific safety data sheets (SDS) and detailed disposal protocols for DHFR-IN-5 are not

readily available in the public domain, its nature as a potent, biologically active compound

necessitates a cautious and systematic approach to its disposal. The following procedures are

based on established best practices for the management of laboratory chemical waste.

Chemical and Physical Properties
DHFR-IN-5, also known as compound p218, is a potent and orally active inhibitor of

dihydrofolate reductase (DHFR)[1][2]. It has demonstrated anti-malarial activity and is intended

for research use only[1][2].

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b8605542?utm_src=pdf-interest
https://www.benchchem.com/product/b8605542?utm_src=pdf-body
https://www.benchchem.com/product/b8605542?utm_src=pdf-body
https://www.benchchem.com/product/b8605542?utm_src=pdf-body
https://www.medchemexpress.com/dhfr-in-5-hydrochloride.html
https://www.medchemexpress.com/dhfr-in-5.html
https://www.medchemexpress.com/dhfr-in-5-hydrochloride.html
https://www.medchemexpress.com/dhfr-in-5.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8605542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data Reference

CAS Number 1142407-81-5 [2]

Molecular Formula C20H23N5O2 Inferred from structure

Ki value (quadruple mutant P.

falciparum DHFR)
0.54 nM [1][2]

IC50 (wild-type P. falciparum) 4.6 nM [1][2]

IC50 (quadruple mutant P.

falciparum)
56 nM [1][2]

Oral Bioavailability (in rats) 46.3% [1][2]

Half-life (in rats) 7.3 hours [1][2]

Experimental Protocols: General Chemical Waste
Disposal
The disposal of DHFR-IN-5 should follow the general protocols for chemical laboratory waste.

These steps are designed to ensure safety and compliance with environmental regulations[3]

[4][5][6][7].

1. Identification and Classification:

Treat all waste containing DHFR-IN-5 as hazardous chemical waste due to its biological

potency and the lack of specific safety data.

This includes pure compound, solutions, contaminated personal protective equipment (PPE),

and any materials used for spill cleanup.

2. Segregation:

Do not mix DHFR-IN-5 waste with other waste streams unless compatibility is confirmed.

Keep solid and liquid waste in separate, clearly designated containers.

3. Packaging and Labeling:
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Use appropriate, leak-proof containers compatible with the chemical nature of the waste.

Label all waste containers clearly with "Hazardous Waste," the full chemical name ("DHFR-
IN-5"), and the approximate concentration and quantity.

4. Storage:

Store waste containers in a designated, well-ventilated, and secure area away from general

laboratory traffic.

Ensure that the storage area is designed to contain any potential spills.

5. Disposal:

All hazardous chemical waste must be disposed of through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor[3][6].

Do not dispose of DHFR-IN-5 down the drain or in the regular trash[4][7].

Logical Workflow for DHFR-IN-5 Disposal
The following diagram illustrates the decision-making process for the proper disposal of DHFR-
IN-5.
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DHFR-IN-5 Disposal Workflow

Start: DHFR-IN-5 Waste Generated

Classify as Hazardous Chemical Waste

Segregate Waste Streams
(Solid vs. Liquid)

Package in Labeled, Compatible Containers

Store in Designated Hazardous Waste Area

Contact Environmental Health & Safety (EHS)

Arrange for Professional Disposal

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of DHFR-IN-5.
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By adhering to these procedures, laboratory personnel can ensure the safe and

environmentally responsible disposal of DHFR-IN-5, thereby building a culture of safety and

trust within the research community. Always consult your institution's specific waste

management guidelines and EHS department for further clarification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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